Cas no 52707-52-5 (N-(3-methoxyphenyl)methylidenehydroxylamine)

N-(3-Methoxyphenyl)methylidenehydroxylamine is a specialized organic compound featuring a methoxy-substituted phenyl ring conjugated with a methylidenehydroxylamine functional group. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly for the preparation of heterocycles and Schiff base derivatives. Its methoxy group enhances electron density, influencing selectivity in nucleophilic or electrophilic reactions. The compound is typically utilized in research settings for developing pharmaceuticals, agrochemicals, or coordination chemistry ligands due to its ability to form stable complexes with metal ions. Proper handling under inert conditions is recommended to preserve its stability. Purity and precise structural characterization are critical for reproducible results in synthetic applications.

N-(3-methoxyphenyl)methylidenehydroxylamine structure

52707-52-5 structure

Product Name:N-(3-methoxyphenyl)methylidenehydroxylamine

CAS No:52707-52-5

MF:C₈H₉NO₂

MW:151.162562131882

MDL:MFCD02256033

CID:359064

PubChem ID:9601243

Update Time:2025-06-08

N-(3-methoxyphenyl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde, 3-methoxy-, oxime, (E)-
- N-(3-methoxyphenyl)methylidenehydroxylamine
- N-[(3-methoxyphenyl)methylidene]hydroxylamine
- AKOS000304422
- CS-0238043
- N-hydroxy-1-(3-methoxyphenyl)methanimine
- (E)-3-methoxybenzaldehydeoxime
- 3-Methoxybenzaldoxime
- 52707-52-5
- 3-Methoxy-benzaldehyde oxime
- EN300-189288
- AS-5587
- MFCD02256033
- SCHEMBL2121150
- 3-Methoxybenzaldehyde oxime #
- (E)-3-methoxybenzaldehyde oxime
- DTXSID201297149
- [C(E)]-3-Methoxybenzaldehyde oxime
- 38489-80-4
- (NE)-N-[(3-methoxyphenyl)methylidene]hydroxylamine
- AM86924
- (e)-m-methoxybenzaldoxime
- Benzaldehyde, 3-methoxy-, oxime
- (E)-N-[(3-methoxyphenyl)methylidene]hydroxylamine
- VDCBJAPSEUTPTQ-RMKNXTFCSA-N
- MDL： MFCD02256033
- Inchi： 1S/C8H9NO2/c1-11-8-4-2-3-7(5-8)6-9-10/h2-6,10H,1H3/b9-6+
- InChI Key： VDCBJAPSEUTPTQ-RMKNXTFCSA-N
- SMILES： O(C)C1=CC=CC(/C=N/O)=C1

Computed Properties

Exact Mass: 151.06337
Monoisotopic Mass: 151.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 41.8Å²

Experimental Properties

PSA: 41.82

N-(3-methoxyphenyl)methylidenehydroxylamine Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1308713-50mg	[C(E)]-3-Methoxybenzaldehyde oxime	52707-52-5	98%	50mg	￥514.00	2024-05-10
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1308713-1g	[C(E)]-3-Methoxybenzaldehyde oxime	52707-52-5	98%	1g	￥2592.00	2024-05-10
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Enamine	EN300-312253-0.05g	N-[(3-methoxyphenyl)methylidene]hydroxylamine	52707-52-5	95%	0.05g	$22.0	2023-02-25
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